2-chloro-N-[(3-sulfamoylphenyl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide

• IUPAC Name: 2-chloro-N-[(3-sulfamoylphenyl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C14H11ClF3N3O3S/c15-12-10(4-5-11(21-12)14(16,17)18)13(22)20-7-8-2-1-3-9(6-8)25(19,23)24/h1-6H,7H2,(H,20,22)(H2,19,23,24)
• InChI Key: MVFFLCWOUGWSSU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)N)CNC(=O)C2=C(N=C(C=C2)C(F)(F)F)Cl
• Molecular Formula: C14H11ClF3N3O3S
• Molecular Weight: 393.8 g/mol

Description

The compound “2-chloro-N-[(3-sulfamoylphenyl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide” is a complex organic molecule. It contains a pyridine ring, which is a six-membered ring with one nitrogen atom and five carbon atoms. The pyridine ring is substituted with a trifluoromethyl group, a chloro group, and a carboxamide group. The carboxamide group is further substituted with a sulfamoylphenylmethyl group.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyridine ring, the trifluoromethyl group, the chloro group, and the carboxamide group. The sulfamoylphenylmethyl group attached to the carboxamide group would add further complexity to the structure.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. The pyridine ring might undergo electrophilic substitution reactions, while the carboxamide group could participate in condensation reactions. The trifluoromethyl group might enhance the compound’s stability and lipophilicity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the trifluoromethyl group might increase its lipophilicity, while the presence of the sulfamoyl group might enhance its water solubility.

Mechanism of Action

Without specific context, it’s challenging to predict the mechanism of action of this compound. If it’s intended for use as a drug, its mechanism of action would depend on its interactions with biological targets in the body. If it’s intended for use in other applications, its mechanism of action would depend on the specific chemical or physical processes involved.

Safety and Hazards

Without specific safety data, it’s difficult to comment on the potential hazards associated with this compound. As with any chemical, appropriate safety precautions should be taken when handling it to minimize the risk of exposure.

Future Directions

The future directions for research on this compound would depend on its intended applications. If it’s being studied as a potential drug, future research might focus on optimizing its synthesis, studying its pharmacokinetics and pharmacodynamics, and evaluating its efficacy and safety in preclinical and clinical trials.